3-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol

Specification

• CAS No.: 1020245-62-8
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)phenol
• Standard InChI: InChI=1S/C13H18O3/c1-12(2)13(3,4)16-11(15-12)9-6-5-7-10(14)8-9/h5-8,11,14H,1-4H3
• Standard InChI Key: DWVVPNURJVIOQA-UHFFFAOYSA-N
• SMILES: CC1(C(OC(O1)C2=CC(=CC=C2)O)(C)C)C
• Canonical SMILES: CC1(C(OC(O1)C2=CC(=CC=C2)O)(C)C)C

Introduction

3-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol is a chemical compound with the molecular formula C₁₃H₁₈O₃ and a molecular weight of 222.28 g/mol. This compound is identified by its PubChem CID 26434783 and is also known by other identifiers such as 1020245-62-8, MFCD12033919, ALBB-026159, and BBL008278.

Synthesis and Applications

While specific synthesis methods for 3-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving phenols and dioxolane derivatives. The applications of this compound are not explicitly documented, but its structural features suggest potential use in organic synthesis or as an intermediate in the production of other chemicals.

Comparison with Related Compounds

A closely related compound is 4-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol, which has the same molecular formula (C₁₃H₁₈O₃) and molecular weight (222.28 g/mol). This compound is commercially available and has a CAS number of 78034-62-5. Another related compound is 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, which is used in boronic acid chemistry and has a different molecular formula (C₁₂H₁₇BO₃).

Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol	C₁₃H₁₈O₃	222.28	1020245-62-8
4-(4,4,5,5-Tetramethyl-1,3-dioxolan-2-yl)phenol	C₁₃H₁₈O₃	222.28	78034-62-5
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	C₁₂H₁₇BO₃	220.08	214360-76-6